Cas no 2137761-46-5 (4-Methylpentane-2-sulfinyl chloride)

• Product Name: 4-Methylpentane-2-sulfinyl chloride
• CAS No: 2137761-46-5
• MF: C₆H₁₃ClOS
• MW: 168.684819936752
• CID: 6279986
• PubChem ID: 165843858
• Update Time: 2025-10-08

4-Methylpentane-2-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732298
• 2137761-46-5
• 4-methylpentane-2-sulfinyl chloride
• 4-Methylpentane-2-sulfinyl chloride

• Inchi： 1S/C6H13ClOS/c1-5(2)4-6(3)9(7)8/h5-6H,4H2,1-3H3
• InChI Key： GTCUSMBJTJAHNH-UHFFFAOYSA-N
• SMILES： ClS(C(C)CC(C)C)=O

Computed Properties

• Exact Mass: 168.0375639g/mol
• Monoisotopic Mass: 168.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.3Ų

Additional information on 4-Methylpentane-2-sulfinyl chloride

4-Methylpentane-2-sulfinyl chloride (CAS No. 2137761-46-5): A Comprehensive Overview

The compound 4-Methylpentane-2-sulfinyl chloride (CAS No. 2137761-46-5) is a significant sulfur-containing organic compound with diverse applications in the chemical industry. This compound, also referred to as 2-(4-methylpentan-2-yl)sulfonoyl chloride, is widely recognized for its role in the synthesis of various functional materials and intermediates. Its structure, comprising a sulfinyl group attached to a pentane chain with a methyl substituent, makes it highly versatile in chemical reactions.

Recent studies have highlighted the importance of sulfonate esters and their derivatives in modern organic chemistry. The sulfinyl chloride functional group in 4-Methylpentane-2-sulfinyl chloride is particularly reactive, making it an ideal precursor for the synthesis of sulfonamides, sulfonates, and other sulfur-based compounds. This reactivity is attributed to the electrophilic nature of the sulfur atom in the sulfinyl group, which facilitates nucleophilic attacks during chemical transformations.

The synthesis of 4-Methylpentane-2-sulfinyl chloride typically involves the oxidation of the corresponding sulfide or thiol group. Researchers have explored various oxidation methods, including the use of oxidizing agents like hydrogen peroxide or mCPBA (meta-chloroperbenzoic acid), to achieve high yields and purity. These advancements have significantly improved the production efficiency of this compound, making it more accessible for industrial applications.

In terms of physical properties, 4-Methylpentane-2-sulfinyl chloride is a colorless to pale yellow liquid with a molecular weight of approximately 183.6 g/mol. It has a boiling point around 100°C under standard atmospheric pressure and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and diethyl ether. These properties make it suitable for use in both laboratory-scale reactions and large-scale industrial processes.

The applications of 4-Methylpentane-2-sulfinyl chloride span across multiple fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent research has focused on its role in developing novel antibiotics and anti-inflammatory agents by incorporating it into complex molecular frameworks.

In agrochemicals, 4-Methylpentane-2-sulfinyl chloride is utilized as an intermediate in the production of pesticides and herbicides. Its ability to form stable sulfonamide linkages makes it valuable in designing molecules with enhanced stability and bioavailability. Additionally, its application in materials science includes the synthesis of advanced polymers and surfactants, where its sulfur-based functionality contributes to improved mechanical properties and surface activity.

Recent advancements in green chemistry have also explored the use of 4-Methylpentane-2-sulfinyl chloride in environmentally friendly processes. Researchers have developed catalytic methods to minimize waste generation during its synthesis and application. For example, enzymatic catalysis has been employed to achieve selective transformations involving this compound, reducing the need for harsh chemical conditions.

The global demand for 4-Methylpentane-2-sulfinyl chloride continues to grow due to its versatility and increasing applications across various industries. Market analysis indicates a steady rise in its production volumes, driven by innovations in synthetic methodologies and expanding end-use sectors. As research progresses, new opportunities for leveraging this compound's unique properties are expected to emerge.

In conclusion, 4-Methylpentane-2-sulfinyl chloride (CAS No. 2137761-46-5) stands as a pivotal compound in contemporary organic chemistry. Its reactivity, structural versatility, and wide-ranging applications underscore its importance in both academic research and industrial settings. With ongoing advancements in synthesis techniques and green chemistry practices, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.